Cas no 4209-90-9 (2,2-Dimethyl-3-hexanol)
2,2-Dimethyl-3-hexanol is a branched-chain aliphatic alcohol with the molecular formula C8H18O. Its structure features a tertiary alcohol group flanked by two methyl substituents at the 2-position, contributing to steric hindrance and influencing its reactivity. This compound is valued for its role as an intermediate in organic synthesis, particularly in the production of fragrances, pharmaceuticals, and specialty chemicals. Its branched configuration enhances solubility in nonpolar solvents while offering moderate volatility. The tertiary alcohol group also makes it a useful building block for derivatization, enabling the introduction of functional groups in targeted syntheses. Handling requires standard precautions for secondary alcohols, including storage in cool, well-ventilated areas.
2,2-Dimethyl-3-hexanol structure
Product Name:2,2-Dimethyl-3-hexanol
CAS No:4209-90-9
MF:C8H18O
MW:130.227922916412
MDL:MFCD00021929
CID:84963
PubChem ID:87568019
Update Time:2025-06-13
2,2-Dimethyl-3-hexanol Chemical and Physical Properties
Names and Identifiers
-
- 2,2-Dimethyl-3-hexanol
- 2,2-dimethylhexan-3-ol
- 4209-90-9
- D89874
- MFCD00021929
- PFHLGQKVKALLMD-UHFFFAOYSA-N
- EINECS 224-135-1
- InChI=1/C8H18O/c1-5-6-7(9)8(2,3)4/h7,9H,5-6H2,1-4H3
- NSC-95419
- AKOS009158352
- 3-Hexanol, 2,2-dimethyl-
- SCHEMBL1682640
- 3-Hexanol,2-dimethyl-
- NSC 95419
- 3-(AMINOSULFONYL)BENZENESULFONYLCHLORIDE
- PFHLGQKVKALLMD-UHFFFAOYSA-
- DTXSID90871064
- NSC95419
- D1532
- n-Propyl-tert-butylcarbinoll
- NS00048990
- CS-0323223
-
- MDL： MFCD00021929
- Inchi： 1S/C8H18O/c1-5-6-7(9)8(2,3)4/h7,9H,5-6H2,1-4H3
- InChI Key： PFHLGQKVKALLMD-UHFFFAOYSA-N
- SMILES： OC(CCC)C(C)(C)C
Computed Properties
- Exact Mass: 130.13600
- Monoisotopic Mass: 130.135765
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 71.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.6
- Topological Polar Surface Area: 20.2
Experimental Properties
- Color/Form: colorless liquid
- Density: 0,82 g/cm3
- Melting Point: -61.15°C (estimate)
- Boiling Point: 156°C(lit.)
- Flash Point: 56.6±8.2 °C
- Refractive Index: 1.4260-1.4290
- PSA: 20.23000
- LogP: 2.19350
- Solubility: Uncertain
- Vapor Pressure: 1.0±0.6 mmHg at 25°C
2,2-Dimethyl-3-hexanol Security Information
-
Symbol:
- Prompt：warning
- Signal Word：warning
- Hazard Statement： H226
- Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
- Hazardous Material transportation number：1987
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36/37/39
- HazardClass：3
- PackingGroup：III
- Risk Phrases：R36/37/38
- Storage Condition：4° CStore…,-4℃Store…Better
2,2-Dimethyl-3-hexanol Customs Data
- HS CODE：2905199090
- Customs Data：
China Customs Code:
2905199090Overview:
2905199090. Other saturated monohydric alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2905199090. saturated monohydric alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
2,2-Dimethyl-3-hexanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D460138-100mg |
2,2-Dimethyl-3-hexanol |
4209-90-9 | 100mg |
$ 50.00 | 2022-06-02 | ||
| TRC | D460138-500mg |
2,2-Dimethyl-3-hexanol |
4209-90-9 | 500mg |
$ 70.00 | 2022-06-02 | ||
| TRC | D460138-1g |
2,2-Dimethyl-3-hexanol |
4209-90-9 | 1g |
$ 115.00 | 2022-06-02 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D869879-1ml |
2,2-Dimethyl-3-hexanol |
4209-90-9 | 98% | 1ml |
213.30 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D1532-10ml |
2,2-Dimethyl-3-hexanol |
4209-90-9 | 98.0%(GC) | 10ml |
￥1160.0 | 2022-05-30 | |
| Apollo Scientific | OR931230-1g |
2,2-Dimethyl-3-hexanol |
4209-90-9 | 95% | 1g |
£90.00 | 2025-02-20 | |
| Apollo Scientific | OR931230-5g |
2,2-Dimethyl-3-hexanol |
4209-90-9 | 95% | 5g |
£185.00 | 2025-02-20 | |
| Apollo Scientific | OR931230-10g |
2,2-Dimethyl-3-hexanol |
4209-90-9 | 95% | 10g |
£310.00 | 2025-02-20 | |
| abcr | AB126486-5 g |
2,2-Dimethyl-3-hexanol; 97% |
4209-90-9 | 5g |
€76.20 | 2022-03-25 | ||
| abcr | AB126486-25 g |
2,2-Dimethyl-3-hexanol; 97% |
4209-90-9 | 25g |
€215.00 | 2022-03-25 |
2,2-Dimethyl-3-hexanol Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:4209-90-9)2,2-Dimethyl-3-hexanol
Order Number:A1204972
Stock Status:in Stock
Quantity:5g/10g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:57
Price ($):158.0/264.0
Email:sales@amadischem.com
2,2-Dimethyl-3-hexanol Related Literature
-
Kazuaki Aburaya,Ichiro Hisaki,Norimitsu Tohnai,Mikiji Miyata Chem. Commun. 2007 4257
-
Kazuaki Aburaya,Ichiro Hisaki,Norimitsu Tohnai,Mikiji Miyata Chem. Commun. 2007 4257
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:4209-90-9)2,2-Dimethyl-3-hexanol
Purity:99%/99%
Quantity:5g/10g
Price ($):158.0/264.0